Cas no 280-70-6 (3-azabicyclo3.3.1nonane)

3-Azabicyclo[3.3.1]nonane is a bicyclic amine compound characterized by a rigid, bridged structure that imparts unique steric and electronic properties. Its fused ring system enhances stability and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's nitrogen atom provides a versatile site for functionalization, enabling the development of derivatives with tailored reactivity. Its constrained geometry is particularly useful in the design of catalysts, ligands, and bioactive molecules, where precise spatial orientation is critical. The bicyclic framework also contributes to improved metabolic stability in drug candidates. This structure is frequently employed in medicinal chemistry for its ability to modulate pharmacokinetic and pharmacodynamic profiles.

3-azabicyclo3.3.1nonane structure

Product Name:3-azabicyclo3.3.1nonane

CAS No:280-70-6

MF:C₈H₁₅N

MW:125.211402177811

CID:238209

PubChem ID:42603

Update Time:2025-06-08

3-azabicyclo3.3.1nonane Chemical and Physical Properties

Names and Identifiers

- 3-Azabicyclo[3.3.1]nonane
- 3-AZABICYCLO[3.3.1]NONANE XHCL
- 3-Aza-bicyclo[3.3.1]nonan
- 3-aza-bicyclo[3.3.1]nonane
- 3-Azabicyclo< 3.3.1> nonan
- 3-Aza-bicyclo< 3.3.1> nonan
- 3-azabicyclo< 3.3.1> nonane
- AC1L2864
- AC1Q1HB8
- AC1Q4YE2
- CTK0J2223
- EN300-89736
- SureCN27605
- 3-azabicyclo3.3.1nonane
- AKOS010669585
- SCHEMBL27605
- 280-70-6
- XAIUACHCJPWUEF-UHFFFAOYSA-N
- DTXSID30275446
- CS-0239171
- Inchi： 1S/C8H15N/c1-2-7-4-8(3-1)6-9-5-7/h7-9H,1-6H2
- InChI Key： XAIUACHCJPWUEF-UHFFFAOYSA-N
- SMILES： N1CC2CCCC(C1)C2

Computed Properties

Exact Mass: 125.12055
Monoisotopic Mass: 125.120449483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 90.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03

3-azabicyclo3.3.1nonane Pricemore >>

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